Cas no 2223564-67-6 ((3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide)

• Product Name: (3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide
• CAS No: 2223564-67-6
• MF: C₁₆H₂₄F₃N₃O₂
• MW: 347.375874519348
• CID: 6027568
• PubChem ID: 137842296
• Update Time: 2025-07-15

(3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2223564-67-6
• (3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide
• Z2221538661
• EN300-26685241

• Inchi： 1S/C16H24F3N3O2/c1-14(2,3)22-8-11(12(9-22)16(17,18)19)13(23)21-15(10-20)4-6-24-7-5-15/h11-12H,4-9H2,1-3H3,(H,21,23)/t11-,12-/m1/s1
• InChI Key： NTANZTBAPNDYDU-VXGBXAGGSA-N
• SMILES： FC([C@@H]1CN(C(C)(C)C)C[C@H]1C(NC1(C#N)CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 347.18206150g/mol
• Monoisotopic Mass: 347.18206150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.4Ų

Additional information on (3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide

Compound CAS No 2223564-67-6: (3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide

The compound (3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide with CAS No 2223564-67-6 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrrolidine ring system, a tert-butyl group, a trifluoromethyl substituent, and a cyanooxane moiety. The stereochemistry at the 3S and 4S positions of the pyrrolidine ring adds to its uniqueness, making it a potential candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of such molecules in targeting specific biological pathways. The tert-butyl group is known for its lipophilic properties, which can enhance the compound's ability to cross cellular membranes. Meanwhile, the trifluoromethyl group introduces electron-withdrawing effects, potentially influencing the molecule's reactivity and binding affinity to target proteins. The cyanooxane moiety, on the other hand, adds rigidity to the structure and may play a role in stabilizing interactions within biological systems.

One of the most intriguing aspects of this compound is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug development due to their involvement in numerous physiological processes. Preclinical studies have demonstrated that (3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide exhibits selective binding to certain GPCR subtypes, suggesting its potential as a therapeutic agent for conditions such as chronic pain, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of substituents at specific positions. The use of advanced stereochemical techniques ensures that the final product maintains the desired (3S,4S) configuration. This level of precision is essential for optimizing the compound's pharmacokinetic properties and minimizing off-target effects.

In terms of pharmacokinetics, this compound has shown promising results in animal models. Its lipophilic nature allows for efficient absorption across biological barriers, while its metabolic stability ensures sustained levels in systemic circulation. These properties are crucial for developing drugs with favorable bioavailability and efficacy profiles.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that the tert-butyl group interacts favorably with hydrophobic pockets on target proteins, while the trifluoromethyl group participates in critical hydrogen bonding interactions. Such insights are invaluable for guiding further optimization efforts and refining the compound's therapeutic potential.

Another area of interest lies in the compound's potential as a tool for studying enzyme kinetics. The cyanooxane moiety has been shown to inhibit certain enzymes by acting as a competitive inhibitor. This property makes it a valuable research tool for understanding enzyme mechanisms and developing novel therapeutic strategies.

In conclusion, (3S,4S)-1-Tert-butyl-N-(4-cyanooxan-4-yl)-4-(trifluoromethyl)pyrrolidine-3-carboxamide represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with its favorable pharmacokinetic properties and target-specific activity, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.